Cas no 2228516-97-8 (3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine)

• Product Name: 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine
• CAS No: 2228516-97-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 6269941
• PubChem ID: 165686574
• Update Time: 2025-05-27

3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine
• EN300-1907505
• 2228516-97-8

• Inchi： 1S/C11H10BrNO/c1-3-11(4-5-11)10-8(12)6-13-7-9(10)14-2/h1,6-7H,4-5H2,2H3
• InChI Key： UEPJAFXXRJLSCV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 250.99458g/mol
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine

Comprehensive Overview of 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine (CAS No. 2228516-97-8)

The compound 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine (CAS No. 2228516-97-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a pyridine core substituted with a bromo group, a methoxy moiety, and an ethynylcyclopropyl side chain, make it a valuable intermediate for the synthesis of novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and small molecule therapeutics, especially in targeting kinase inhibitors and GPCR modulators.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine has surged, driven by advancements in precision medicine and personalized therapies. This compound's structural versatility allows for further functionalization, making it a key building block in the development of next-generation pharmaceuticals. Its CAS number 2228516-97-8 is frequently searched in chemical databases and patent literature, reflecting its growing importance in academic and industrial research.

One of the most discussed topics in the context of 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine is its role in catalyzed cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura reactions. These methodologies are pivotal for constructing complex biaryl and alkyne-containing frameworks, which are often found in lead compounds for oncology and CNS disorders. The compound's ethynylcyclopropyl group is particularly noteworthy, as it introduces steric hindrance and electronic effects that can modulate biological activity.

From a synthetic chemistry perspective, CAS 2228516-97-8 is often highlighted for its regioselective reactivity, which enables precise modifications at the pyridine ring. This property is crucial for designing structure-activity relationship (SAR) studies, where subtle changes in molecular structure can significantly impact binding affinity and selectivity. Additionally, the compound's methoxy and bromo substituents offer handles for further derivatization, aligning with the trend toward fragment-based drug design.

Environmental and green chemistry considerations are also relevant when discussing 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine. Researchers are increasingly exploring sustainable synthesis routes, such as microwave-assisted or flow chemistry approaches, to minimize waste and improve efficiency. The compound's stability under various conditions makes it a candidate for high-throughput screening and automated synthesis platforms, which are gaining traction in modern drug development.

In summary, 3-bromo-4-(1-ethynylcyclopropyl)-5-methoxypyridine (CAS No. 2228516-97-8) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications in medicinal chemistry, coupled with its relevance to cutting-edge research trends, underscore its value as a research tool and pharmaceutical intermediate. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in shaping the future of drug discovery.